4-bromophenyl sulfurofluoridate
Overview
Description
4-Bromophenyl sulfurofluoridate (4-BPSF) is an organofluorine compound that has been used in scientific research for several decades. It is a colorless, volatile liquid that is a derivative of 4-bromophenol. 4-BPSF is a useful reagent for a variety of synthetic transformations and is also used in a number of biological studies.
Scientific Research Applications
4-bromophenyl sulfurofluoridate has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, particularly for the preparation of aryl fluorides. It is also used in the synthesis of pharmaceuticals, such as anti-inflammatory agents and anticancer drugs. In addition, 4-bromophenyl sulfurofluoridate has been used to study the structure and function of proteins, and has been used in the study of enzyme inhibitors and drug metabolism.
Mechanism of Action
The mechanism of action of 4-bromophenyl sulfurofluoridate is not fully understood. However, it is believed to involve the formation of sulfur-fluoride bonds between the sulfur atom and the fluorine atoms in the compound. These bonds are thought to be responsible for the compound's reactivity and its ability to interact with proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromophenyl sulfurofluoridate have not been extensively studied. However, some studies have suggested that 4-bromophenyl sulfurofluoridate may have toxic effects on the liver, kidneys, and nervous system. In addition, it has been suggested that the compound may be carcinogenic.
Advantages and Limitations for Lab Experiments
4-bromophenyl sulfurofluoridate has several advantages for use in laboratory experiments. It is relatively inexpensive, and it is easy to synthesize and store. In addition, it is a highly reactive compound, which makes it useful for a variety of synthetic transformations. However, 4-bromophenyl sulfurofluoridate is volatile and can be toxic, so it should be handled with caution in the laboratory.
Future Directions
There are several potential future directions for research on 4-bromophenyl sulfurofluoridate. One potential area of study is the development of new synthetic methods for the preparation of 4-bromophenyl sulfurofluoridate. In addition, further research is needed to better understand the mechanism of action of 4-bromophenyl sulfurofluoridate and its effects on biochemical and physiological processes. Finally, more research is needed to determine the potential toxic effects of 4-bromophenyl sulfurofluoridate on humans and other organisms.
Synthesis Methods
4-bromophenyl sulfurofluoridate can be synthesized by the reaction of 4-bromophenol with sulfur tetrafluoride in the presence of a Lewis acid catalyst. This reaction is generally carried out in an inert atmosphere, such as nitrogen or argon, at temperatures ranging from 0 to 50 degrees Celsius. The reaction typically yields a product with a purity of 98-99%.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromophenyl sulfurofluoridate can be achieved through a substitution reaction between 4-bromophenol and sulfurofluoridic acid.", "Starting Materials": [ "4-bromophenol", "Sulfurofluoridic acid", "Sodium hydroxide", "Methanol", "Diethyl ether" ], "Reaction": [ "Dissolve 4-bromophenol in methanol", "Add sulfurofluoridic acid dropwise to the solution while stirring", "Add sodium hydroxide to the mixture to adjust the pH to 7-8", "Extract the product with diethyl ether", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the crude product", "Purify the product by column chromatography using a suitable solvent system" ] } | |
CAS RN |
133042-63-4 |
Product Name |
4-bromophenyl sulfurofluoridate |
Molecular Formula |
C6H4BrFO3S |
Molecular Weight |
255.1 |
Purity |
95 |
Origin of Product |
United States |
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